Cas no 321998-56-5 (N-Allyl-1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide)

N-Allyl-1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide structure
321998-56-5 structure
Product Name:N-Allyl-1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide
CAS No:321998-56-5
MF:C17H12ClF3N4OS
MW:412.816591262817
CID:5013248
Update Time:2023-08-25

N-Allyl-1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-allyl-1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide
    • 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-N-(prop-2-en-1-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide
    • N-Allyl-1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide
    • Inchi: 1S/C17H12ClF3N4OS/c1-2-7-22-15(26)12-8-23-25(14(12)17(19,20)21)16-24-13(9-27-16)10-3-5-11(18)6-4-10/h2-6,8-9H,1,7H2,(H,22,26)
    • InChI Key: RHGZWGITACZYPF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=CSC(=N1)N1C(C(F)(F)F)=C(C(NCC=C)=O)C=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 545
  • XLogP3: 4.4
  • Topological Polar Surface Area: 88

N-Allyl-1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide Related Literature

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